5-Cyanopyrimidine
Cat. No. B126568
Key on ui cas rn:
40805-79-6
M. Wt: 105.1 g/mol
InChI Key: XVIAPHVAGFEFFN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08048887B2
Procedure details
5-Cyano pyrimidine (5 g, 47.6 mmol, 1 eq) was taken in a Dry THF under Argon atmosphere, then Titanium isopropoxide (17 ml, 57.1 mmol, 1.2 eq) was added slowly at ambient temperature and the resulting mass was stirred for 15 mins. To the above stirred solution was added Ethyl magnesium bromide (1 M solution in THF, 107 ml, 809.3 mmol, 2.5 eq) slowly via syringe at ambient temperature. (During the addition of EtMgBr reaction mass turned black). Then the reaction mass was stirred for an hour, BF3.EtO (16.7 ml, 119.0 mmol, 2.5 eq) was added slowly through syringe at 0° C. Then the reaction was allowed to attain ambient temperature and the stirring was continued for another one hour. Finally the reaction was quenched by adding 50 ml of water and the reaction mass was passed through CELITE® and the bed was washed with water and Ethyl acetate. The filtrate was basified with 10% NaOH solution (pH=9) and then extracted with DCM and washed with brine solution. The required product was purified by silica gel (60-120) column chromatography using DCM/methanol as the eluent. Yield: 0.1 g (5%) 1H NMR (400 MHz, DMSO-d6): 1.04-1.08 (q, 2H, J=3.96 Hz), 1.18-1.25 (q, 2H, J=3.96 Hz), 8.26 (d, 2H), 9.05 (s, 1H). LCMS: (ES+) m/z=136 (M+H).
Identifiers
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REACTION_CXSMILES
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[C:1]([C:3]1[CH:4]=[N:5][CH:6]=[N:7][CH:8]=1)#[N:2].[CH2:9]([Mg]Br)[CH3:10].B(F)(F)F>CC(C)[O-].[Ti+4].CC(C)[O-].CC(C)[O-].CC(C)[O-].C1COCC1>[N:5]1[CH:4]=[C:3]([C:1]2([NH2:2])[CH2:10][CH2:9]2)[CH:8]=[N:7][CH:6]=1 |f:3.4.5.6.7|
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Inputs
Step One
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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C(#N)C=1C=NC=NC1
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Step Two
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Name
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Quantity
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107 mL
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Type
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reactant
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Smiles
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C(C)[Mg]Br
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC[Mg+].[Br-]
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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B(F)(F)F
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Step Five
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Name
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Quantity
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17 mL
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Type
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catalyst
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Smiles
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CC([O-])C.[Ti+4].CC([O-])C.CC([O-])C.CC([O-])C
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Step Six
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Stirring
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Type
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CUSTOM
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Details
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the resulting mass was stirred for 15 mins
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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Then the reaction mass was stirred for an hour
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ADDITION
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Type
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ADDITION
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Details
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EtO (16.7 ml, 119.0 mmol, 2.5 eq) was added slowly through syringe at 0° C
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CUSTOM
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Type
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CUSTOM
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Details
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to attain ambient temperature
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WAIT
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Type
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WAIT
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Details
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the stirring was continued for another one hour
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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Finally the reaction was quenched
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ADDITION
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Type
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ADDITION
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Details
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by adding 50 ml of water
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WASH
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Type
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WASH
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Details
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the bed was washed with water and Ethyl acetate
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with DCM
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WASH
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Type
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WASH
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Details
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washed with brine solution
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CUSTOM
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Type
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CUSTOM
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Details
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The required product was purified by silica gel (60-120) column chromatography
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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Type
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Smiles
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N1=CN=CC(=C1)C1(CC1)N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
